Cas no 1033605-25-2 ((1R,2R)-2-(benzylamino)cyclopentan-1-ol)

(1R,2R)-2-(benzylamino)cyclopentan-1-ol structure

1033605-25-2 structure

Product Name:(1R,2R)-2-(benzylamino)cyclopentan-1-ol

CAS No:1033605-25-2

Molecular Formula:C₁₂H₁₇NO

Molecular Weight:191.269483327866

MDL:MFCD09999250

CID:1023904

PubChem ID:45382208

(1R,2R)-2-(benzylamino)cyclopentan-1-ol Properties

Names and Identifiers

- (1R,2R)-2-(Benzylamino)cyclopentanol
- (1R,2R)-2-(benzylamino)cyclopentan-1-ol
- AK102063
- ANW-62407
- CTK8B9369
- KB-00422
- RL00161
- 1R,2R-2-[(phenylMethyl)aMino]-Cyclopentanol
- trans-2-(benzylamino)cyclopentanol
- FEGVMDAESGIXLU-VXGBXAGGSA-N
- (1R, 2R)-2-Benzylamino-1-cyclopentanol
- (1R)-2alpha-(Benzylamino)-1beta-cyclopentanol
- 439B478
- (1R,2R)-2-Benzylamino-1-cyclopentanol
- C71142
- CS-0156314
- 68327-00-4
- 68327-01-5
- DS-3775
- AMY926
- DTXSID00670202
- J-500279
- (1R,2R)-2-Benzylamino-1- cyclopentanol
- AKOS006302408
- SCHEMBL15818134
- (1R,2R)-trans-2-(N-benzyl)aMino-1-cyclopentanol
- 1033605-25-2
- F6545-4493
- (1R,2R)-2-[(Phenylmethyl)amino]cyclopentanol (ACI)
- DB-309630
- (1R,2R)-2-(Benzylamino)cyclopentan-1-ol
- +Expand
- MDL： MFCD09999250
- InChIKey： FEGVMDAESGIXLU-VXGBXAGGSA-N
- Inchi： 1S/C12H17NO/c14-12-8-4-7-11(12)13-9-10-5-2-1-3-6-10/h1-3,5-6,11-14H,4,7-9H2/t11-,12-/m1/s1
- SMILES： N([C@@H]1CCC[C@H]1O)CC1C=CC=CC=1

Computed Properties

Exact Mass: 191.131014166g/mol
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 3
Monoisotopic Mass: 191.131014166g/mol
Heavy Atom Count: 14
Complexity: 166
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.6
Topological Polar Surface Area: 32.299

(1R,2R)-2-(benzylamino)cyclopentan-1-ol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0086B0-100mg	(1R,2R)-2-(Benzylamino)cyclopentanol	1033605-25-2	97%	100mg	$32.00
A2B Chem LLC	AD80620-100mg	(1R,2R)-2-(Benzylamino)cyclopentanol	1033605-25-2	97%	100mg	$23.00	2024-04-20
Aaron	AR0086JC-100mg	(1R,2R)-2-(Benzylamino)cyclopentanol	1033605-25-2	97%	100mg	$16.00
Alichem	A019140037-1g	(1R,2R)-2-(Benzylamino)cyclopentanol	1033605-25-2	95%	1g	$400.00	2023-09-04
Chemenu	CM130459-1g	(1R,2R)-2-(benzylamino)cyclopentan-1-ol	1033605-25-2	95%	1g	$234
eNovation Chemicals LLC	Y0979898-10g	(1R,2R)-2-(benzylamino)cyclopentanol	1033605-25-2	95%	10g	$570	2022-06-08
Fluorochem	227216-250mg	1R,2R)-2-(Benzylamino)cyclopentanol	1033605-25-2	95%	250mg	￡21.00	2022-02-28
Life Chemicals	F6545-4493-0.25g	(1R,2R)-2-(benzylamino)cyclopentan-1-ol	1033605-25-2	95%+	0.25g	$233.0	2023-09-06
OTAVAchemicals	2280482-100MG	2-(benzylamino)cyclopentan-1-ol	1033605-25-2	97%	100MG	$110
TRC	B411288-5mg	2-(Benzylamino)cyclopentan-1-ol	1033605-25-2		5mg	$ 50.00	2022-06-07

(1R,2R)-2-(benzylamino)cyclopentan-1-ol Synthesis

Synthetic Circuit 1

135356-97-7

1033605-25-2

Reaction Conditions

1.1 Reagents: Sodium hypochlorite Catalysts: 2-Azatricyclo[3.3.1.13,7]dec-2-yloxy Solvents: (Trifluoromethyl)benzene , Water ; 1 h, pH 8.9, 20 °C
1.2 Reagents: Isopropylamine Catalysts: Omega transaminase Solvents: Dimethyl sulfoxide , Water ; 24 h, 30 °C

Reference

Hybrid Organo- and Biocatalytic Process for the Asymmetric Transformation of Alcohols into Amines in Aqueous Medium

Liardo, Elisa; Rios-Lombardia, Nicolas; Moris, Francisco; Rebolledo, Francisca; Gonzalez-Sabin, Javier, ACS Catalysis, 2017, 7(7), 4768-4774

(1R,2R)-2-(benzylamino)cyclopentan-1-ol Raw materials

(1S,2S)-2-(benzyloxy)cyclopentan-1-ol

(1R,2R)-2-(benzylamino)cyclopentan-1-ol Preparation Products

(1R,2R)-2-(benzylamino)cyclopentan-1-ol (1033605-25-2)

(1R,2R)-2-(benzylamino)cyclopentan-1-ol Suppliers

SHANG HAI CHUANG SAI Technology Co., Ltd.

Audited Supplier

(CAS:1033605-25-2)

MR./MRS.:LING DU

Phone:15021221957

Email:order@canspecsci.com

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